Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H21N3O3/c1-2-25-18(23)14-5-7-17(8-6-14)21-19(24)22-11-9-16(13-22)15-4-3-10-20-12-15/h3-8,10,12,16H,2,9,11,13H2,1H3,(H,21,24)
• InChI Key: CHWAAWUOHVTTTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCC(C2)C3=CN=CC=C3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various fields of research.

Mechanism of Action

The mechanism of action of Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate is not fully understood, but it is thought to act as a competitive inhibitor of certain enzymes and receptors. This compound may also have activity as a modulator of neurotransmitter signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various studies. These effects include inhibition of certain enzymes and receptors, modulation of neurotransmitter signaling pathways, and potential activity as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate in lab experiments include its potential as a candidate for drug development and its unique chemical structure. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are numerous future directions for research on Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate. Some potential areas of study include further investigation of its mechanism of action, exploration of its potential as a drug candidate for various diseases, and development of new synthetic methods for this compound. Additionally, studies on the potential side effects and toxicity of this compound are needed for further evaluation of its safety and efficacy.

Synthesis Methods

The synthesis of Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with ethyl chloroformate, followed by the addition of 3-pyridin-3-ylpyrrolidine-1-carboxylic acid. The resulting compound is then purified and characterized using various analytical techniques.

Scientific Research Applications

Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]benzoate has potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to have activity as a potential inhibitor of certain enzymes and receptors, making it a potential candidate for drug development.